Cas no 10596-16-4 (Tetraisopropyl 1,2-ethylenediphosphonate)

• Product Name: Tetraisopropyl 1,2-ethylenediphosphonate
• CAS No: 10596-16-4
• MF: C₁₄H₃₂O₆P₂
• MW: 358.347806930542
• CID: 86455
• Update Time: 2025-06-27

Tetraisopropyl 1,2-ethylenediphosphonate Chemical and Physical Properties

Names and Identifiers

• Tetraisopropyl 1,2-ethylenediphosphonate
• 1,2-Ethylenediphosphonic acid tetraisopropyl ester
• Einecs
• Ethan-1,1-diphosphonsaeure-tetra-isopropylester
• P,P'-ethane-1,1-diyl-bis-phosphonic acid tetraisopropyl ester
• tetraisopropyl ethane-1,1-diphosphonate
• tetraisopropyl ethylidene-1,1-bisphosphonate
• tetraisopropyl ethylidenebis(phosphonate)
• tetraisopropyl methylenediphosphonate
• TETRAISOPROPYL(ETHYLENE)BISPHOSPHONATE
• Tetraisopropylethy
• tetrakis(1-methylethyl) ethylidenebisphosphonate
• Einecs 234-211-6
• Tetraisopropyl(1,2-ethylene)bisphosphonate
• Ethylidenebisphosphonic acid tetrakis(1-methylethyl) ester
• LABOTEST-BB LT00847845

• Inchi： 1S/C14H32O6P2/c1-11(2)17-21(15,18-12(3)4)9-10-22(16,19-13(5)6)20-14(7)8/h11-14H,9-10H2,1-8H3
• InChI Key： HVINTUFGJARCPM-UHFFFAOYSA-N
• SMILES： P(=O)(CCP(=O)(OC(C)C)OC(C)C)(OC(C)C)OC(C)C
• BRN： 2141061

Computed Properties

• Exact Mass: 358.16700
• Monoisotopic Mass: 358.167412
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.1

Experimental Properties

• Color/Form: White solid
• Density: 170
• Melting Point: 34-37°C
• Boiling Point: 170-171°C 3mm
• Flash Point: 170-171°C/3mm
• Refractive Index: 1.435
• PSA: 90.68000
• LogP: 5.07260
• Solubility: Insoluble in water.

Tetraisopropyl 1,2-ethylenediphosphonate Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Tetraisopropyl 1,2-ethylenediphosphonate

Introduction to Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) in Modern Chemical and Pharmaceutical Applications

Tetraisopropyl 1,2-ethylenediphosphonate, identified by the chemical abstracts service number 10596-16-4, is a specialized organophosphorus compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical development. This compound, characterized by its unique structural framework of four isopropyl groups attached to a diphosphonate backbone, exhibits remarkable stability and reactivity that make it a valuable intermediate in various industrial and laboratory applications.

The molecular structure of Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) consists of a central ethylenediphosphonate core, which is symmetrically substituted with four isopropyl groups. This configuration imparts a high degree of steric hindrance, influencing its solubility and interaction with other molecules. The compound’s ability to act as a chelating agent makes it particularly useful in coordination chemistry, where it can form stable complexes with metal ions. These complexes have been explored for their potential applications in catalysis, material science, and as precursors for more complex functional materials.

In recent years, the pharmaceutical industry has shown increasing interest in Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) due to its versatility as a synthetic intermediate. Researchers have leveraged its reactivity to develop novel drug candidates that target various biological pathways. For instance, studies have demonstrated its role in the synthesis of phosphonate-based drugs that exhibit anti-inflammatory and anticancer properties. The compound’s stability under physiological conditions makes it an attractive candidate for drug formulation, where shelf-life and bioavailability are critical factors.

One of the most compelling aspects of Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) is its utility in polymer chemistry. The diphosphonate group can act as a crosslinking agent or a side chain modifier in polymeric materials, enhancing their mechanical strength and thermal stability. Recent advancements in this area have led to the development of high-performance polymers used in aerospace, automotive, and electronics industries. These polymers benefit from the compound’s ability to form robust chemical bonds while maintaining flexibility, making them suitable for applications where both durability and adaptability are required.

The environmental impact of using Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) has also been a subject of thorough investigation. Unlike some traditional phosphorus-containing compounds that may pose ecological risks, this derivative has been found to be relatively biodegradable under controlled conditions. This characteristic is particularly important in industries where chemical waste management is a concern. Efforts are ongoing to optimize its synthesis pathways to minimize environmental footprint while maintaining its high performance profile.

From an industrial perspective, the production of Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) has seen significant advancements in process efficiency and scalability. Modern synthetic methods focus on reducing energy consumption and waste generation without compromising yield or purity. These innovations align with global trends toward green chemistry, where sustainability is integrated into every stage of product development. As a result, manufacturers are increasingly adopting these methods to meet both regulatory requirements and market demands for environmentally responsible products.

The future prospects for Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) are bright, with ongoing research exploring new applications across multiple sectors. In the realm of nanotechnology, for example, researchers are investigating its potential as a precursor for functional nanoparticles with tailored properties. These nanoparticles could revolutionize fields such as drug delivery systems and advanced materials engineering by providing precise control over size, shape, and surface chemistry.

In conclusion,Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) stands out as a versatile and highly valuable compound with diverse applications in chemical synthesis and pharmaceutical development. Its unique structural features enable it to perform multiple roles across different industries while maintaining high performance standards. As research continues to uncover new possibilities for this compound,Tetraisopropyl 1,2-ethylenediphosphonate (CAS No. 10596-16-4) is poised to remain at the forefront of innovation in both academic and industrial settings.